Ethyl 4-(((tert-butyl)amino)thioxomethyl)piperazinecarboxylate

• IUPAC Name: ethyl 4-(tert-butylcarbamothioyl)piperazine-1-carboxylate
• InChI: InChI=1S/C12H23N3O2S/c1-5-17-11(16)15-8-6-14(7-9-15)10(18)13-12(2,3)4/h5-9H2,1-4H3,(H,13,18)
• InChI Key: GXRBANROVUGMTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=S)NC(C)(C)C
• Molecular Formula: C12H23N3O2S
• Molecular Weight: 273.40 g/mol

Description

Ethyl 4-(((tert-butyl)amino)thioxomethyl)piperazinecarboxylate, also known as ETMTB, is a synthetic compound composed of a tert-butyl amine, a thioxomethyl group, and a piperazinecarboxylate moiety. It is a versatile compound that has a wide range of applications in scientific research, particularly in the fields of biochemistry and physiology.

Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

A study by Başoğlu et al. explored the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties derived from ethyl piperazine-1-carboxylate. These compounds exhibited antimicrobial, antilipase, and antiurease activities, demonstrating their potential in medicinal chemistry research (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Reactivity and Chemical Transformations

Mironovich et al. described the synthesis and reactivity of ethyl 7-amino-3-tert-butyl-4-thioxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylate, highlighting the chemical transformations it undergoes, such as acylation and decarboxylation. This research contributes to the development of new chemical entities with potential pharmaceutical applications (Mironovich, Kostina, & Bozhok, 2012).

Structural Analysis and Antibacterial Activity

Kulkarni et al. synthesized two derivatives of N-Boc piperazine and characterized them through various spectroscopic methods. Their structures were confirmed by X-ray diffraction analysis, and their antibacterial and antifungal activities were evaluated, showing moderate activity against certain microorganisms (Kulkarni et al., 2016).

Novel Halo-substituted Pyrazolo[5,1-c][1,2,4]triazines

Ivanov et al. reported the synthesis of new halo-substituted pyrazolo[5,1-c][1,2,4]triazines, demonstrating a methodological approach to introducing halogen atoms into the pyrazolo[5,1-c][1,2,4]triazine framework, which could be beneficial in the search for compounds with enhanced biological activities (Ivanov, Mironovich, Rodinovskaya, & Shestopalov, 2017).

Synthesis and Molecular Structure

Mamat et al. detailed the crystal and molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate, providing insights into the molecular geometry and intermolecular interactions of this compound. Such studies are essential for understanding the physical properties and reactivity of chemical compounds (Mamat, Flemming, & Köckerling, 2012).